3,3-Difluoropiperidine hydrochloride
Overview
Description
3,3-Difluoropiperidine hydrochloride is a hydrochloride salt of piperidine with two fluoride substituents at the 3-position . It’s a building block used in the synthesis of various compounds .
Molecular Structure Analysis
The molecular formula of 3,3-Difluoropiperidine hydrochloride is C5H9F2N·HCl . The molecular weight is 157.59 g/mol .Chemical Reactions Analysis
3,3-Difluoropiperidine hydrochloride can be used as a building block in the synthesis of various compounds, including triazole substituted prolyl difluoropyrrolidines as potential inhibitors of dipeptidyl peptidase-4 and dual leucine zipper kinase (DLK) inhibitors .Physical And Chemical Properties Analysis
3,3-Difluoropiperidine hydrochloride is a solid substance . It has a melting point of 243-247 °C .Scientific Research Applications
Building Block in Pharmaceutical Active Ingredients
3,3-Difluoropiperidine hydrochloride is a hydrochloride salt of piperidine with two fluoride substituents at the 3-position. As a piperidine derivative, it is a ubiquitous building block in pharmaceutical active ingredients (APIs) .
Enhancing Inhibitory Performance of APIs
This fluorinated piperidine building block improves the potency of an agonist of the apelin receptor. It has been shown to reduce the effective concentration (EC50) from 162 nM to 6.5 nM .
Selectivity for Estrogen Positive Breast Cancer
The presence of 3,3-difluoropiperidine has been found to enhance the selectivity of estrogen positive breast cancer by 1600 folds .
NMR Probe
Molecular functionalization with 3,3-difluoropiperidine hydrochloride is used as a 19F NMR probe. This application does not require deuterated solvents or internal standards .
Synthesis of β-Aminofluoroalkenes
3,3-Difluoropiperidine hydrochloride can be used as a reactant in the preparation of cyclic and acyclic β-aminofluoroalkenes via allylic amination using a Pd catalyst .
Inhibitors of Dipeptidyl Peptidase-4
It has been used in the synthesis of triazole substituted prolyl difluoropyrrolidines as potential inhibitors of dipeptidyl peptidase-4 .
Safety and Hazards
Mechanism of Action
Target of Action
3,3-Difluoropiperidine hydrochloride is a ubiquitous building block in pharmaceutical active ingredients (APIs) . .
Mode of Action
The compound can attach to molecular scaffolds effortlessly through amination . This suggests that it may interact with its targets through the formation of amine bonds, leading to changes in the structure and function of the target molecules.
Result of Action
The presence of 3,3-Difluoropiperidine has been associated with enhanced selectivity of estrogen positive breast cancer (1600 folds selectivity) . This suggests that the compound may have a significant impact on cellular processes, particularly in the context of cancer biology.
Action Environment
The compound is hygroscopic , which means it absorbs moisture from the environment This property could potentially influence the compound’s action, efficacy, and stability.
properties
IUPAC Name |
3,3-difluoropiperidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9F2N.ClH/c6-5(7)2-1-3-8-4-5;/h8H,1-4H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LEHHIPIDKQVNEV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)(F)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10ClF2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50374288 |
Source
|
| Record name | 3,3-Difluoropiperidine hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50374288 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,3-Difluoropiperidine hydrochloride | |
CAS RN |
496807-97-7 |
Source
|
| Record name | 3,3-Difluoropiperidine hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50374288 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,3-Difluoropiperidine Hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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